Cas no 51537-18-9 (22823-50-3)

22823-50-3 structure
22823-50-3 structure
Product Name:22823-50-3
CAS No:51537-18-9
MF:C22H42N2O4S
MW:430.644885540009
CID:376101
Update Time:2024-01-29

22823-50-3 Chemical and Physical Properties

Names and Identifiers

    • N-cyclohexylcyclohexanamine, (2S)-4-methylsulfanyl-2-(tert-butoxycarbo nylamino)butanoic acid
    • 22823-50-3
    • Inchi: 1S/C12H23N.C10H19NO4S/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;1-10(2,3)15-9(14)11-7(8(12)13)5-6-16-4/h11-13H,1-10H2;7H,5-6H2,1-4H3,(H,11,14)(H,12,13)/t;7-/m.0/s1
    • InChI Key: SKDIPRMGDVUUQO-ZLTKDMPESA-N
    • SMILES: S(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C(=O)O[H])N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H].N([H])(C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

  • Exact Mass: 430.287
  • Monoisotopic Mass: 430.287
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 366
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 113A^2

Experimental Properties

  • Boiling Point: 415.5°Cat760mmHg
  • Flash Point: 205.1°C
  • PSA: 112.96000
  • LogP: 5.74060
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